BENGHE Foundational & Exploratory

Check Availability & Pricing

Desmedipham: A Technical Guide to its
Chemical Structure, Properties, and Mechanism
of Action

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Desmedipham

Cat. No.: B1670296

For Researchers, Scientists, and Drug Development Professionals

Abstract

Desmedipham is a selective, post-emergence herbicide primarily utilized for the control of
broadleaf weeds in sugar beet cultivation. As a member of the phenylcarbamate class of
herbicides, its mode of action centers on the inhibition of photosynthesis. This technical guide
provides an in-depth overview of the chemical structure, physicochemical properties, and the
molecular mechanism of action of Desmedipham. Detailed experimental protocols for its
synthesis, analysis of residues, and assessment of its biological activity are presented to
support further research and development.

Chemical Structure and Properties

Desmedipham, with the IUPAC name ethyl [3-(phenylcarbamoyloxy)phenyl]carbamate, is a
carbamate ester.[1] Its chemical structure consists of a central phenyl ring substituted with an
ethoxycarbonylamino group and a phenylcarbamoyloxy group.

Table 1: Chemical and Physicochemical Properties of Desmedipham
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Property Value Reference(s)
ethyl [3-

IUPAC Name (phenylcarbamoyloxy)phenyllc  [1]
arbamate

CAS Number 13684-56-5 [1]

Molecular Formula C16H16N204 [11[2]

Molecular Weight 300.31 g/mol

Appearance Colorless to off-white solid

Melting Point 120 °C

Boiling Point Decomposes before boiling

Water Solubility 7 mg/L at 20 °C

Vapor Pressure 4x10-7 hPaat 25 °C

Log P (octanol-water) 34

Spectral Data:

* IHNMR, 8C NMR, IR, and Mass Spectrometry data are available and crucial for the
structural elucidation and confirmation of Desmedipham.

Mechanism of Action: Inhibition of Photosystem I

Desmedipham's herbicidal activity stems from its ability to inhibit photosynthesis in susceptible
plant species. Specifically, it targets Photosystem Il (PSll), a key protein complex in the
thylakoid membranes of chloroplasts responsible for the light-dependent reactions of
photosynthesis.

Desmedipham acts by binding to the D1 protein within the PSII complex. This binding event
blocks the electron transport chain, specifically the transfer of electrons from the primary
quinone acceptor (Q_A) to the secondary quinone acceptor (Q_B). The interruption of electron
flow halts the production of ATP and NADPH, which are essential energy carriers for carbon
fixation in the Calvin cycle. This ultimately leads to a cessation of plant growth and, eventually,
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cell death. The blockage of the electron transport chain also leads to the formation of reactive

oxygen species, which cause lipid peroxidation and further cellular damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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